Cas no 2138230-67-6 (methyl 4-(1-cyanoeth-1-en-1-yl)cyclohexane-1-carboxylate)

• Product Name: methyl 4-(1-cyanoeth-1-en-1-yl)cyclohexane-1-carboxylate
• CAS No: 2138230-67-6
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 6165485
• PubChem ID: 165477897
• Update Time: 2024-01-10

methyl 4-(1-cyanoeth-1-en-1-yl)cyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(1-cyanoeth-1-en-1-yl)cyclohexane-1-carboxylate
• EN300-1085284
• 2138230-67-6

• Inchi： 1S/C11H15NO2/c1-8(7-12)9-3-5-10(6-4-9)11(13)14-2/h9-10H,1,3-6H2,2H3
• InChI Key： KFOVYFVGGKQTAX-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCC(C(C#N)=C)CC1)=O

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 50.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids